5-amino-2-bromo-N,N-dimethylbenzamide
Cat. No. B8488323
M. Wt: 243.10 g/mol
InChI Key: GQDZQUYAQZIHIB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08748610B2
Procedure details
At 0° C., LAH (1.5 g 40 mmol) was added slowly in several portions into a suspension of 5-amino-2-bromo-N,N-dimethylbenzamide (compound 26) (3.1 g, 12.7 mmol) in THF. The reaction mixture was stirred at 0° C. for 2 hours. Then at 0° C. water was added dropwise to the reaction solution slowly until there was no bubble forming in the reaction. After ethyl acetate was added, the reaction mixture was stirred for 30 minutes. The mixture was filtered, washed three times with ethyl acetate. The solvent was evaporated to give a crude product, which can be directly used for the next step.
Name
Identifiers
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REACTION_CXSMILES
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[H-].[H-].[H-].[H-].[Li+].[Al+3].[NH2:7][C:8]1[CH:9]=[CH:10][C:11]([Br:19])=[C:12]([CH:18]=1)[C:13]([N:15]([CH3:17])[CH3:16])=O.O.C(OCC)(=O)C>C1COCC1>[Br:19][C:11]1[CH:10]=[CH:9][C:8]([NH2:7])=[CH:18][C:12]=1[CH2:13][N:15]([CH3:17])[CH3:16] |f:0.1.2.3.4.5|
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Inputs
Step One
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Name
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|
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Quantity
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1.5 g
|
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Type
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reactant
|
|
Smiles
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[H-].[H-].[H-].[H-].[Li+].[Al+3]
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Name
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|
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Quantity
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3.1 g
|
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Type
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reactant
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Smiles
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NC=1C=CC(=C(C(=O)N(C)C)C1)Br
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Name
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|
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
|
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Smiles
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NC=1C=CC(=C(C(=O)N(C)C)C1)Br
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|
Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
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Smiles
|
C1CCOC1
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Step Two
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
O
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Step Three
|
Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
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Smiles
|
C(C)(=O)OCC
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Stirring
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Type
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CUSTOM
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Details
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The reaction mixture was stirred at 0° C. for 2 hours
|
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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forming in the reaction
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STIRRING
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Type
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STIRRING
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Details
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the reaction mixture was stirred for 30 minutes
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|
Duration
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30 min
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FILTRATION
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Type
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FILTRATION
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|
Details
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The mixture was filtered
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WASH
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Type
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WASH
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|
Details
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washed three times with ethyl acetate
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CUSTOM
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Type
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CUSTOM
|
|
Details
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The solvent was evaporated
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
